Cas no 71066-97-2 (ethyl [(2-oxo-1,2-diphenyl-ethylidene)amino] carbonate)

ethyl [(2-oxo-1,2-diphenyl-ethylidene)amino] carbonate Properties

Names and Identifiers

• ethyl [(2-oxo-1,2-diphenyl-ethylidene)amino] carbonate
• 2-[[(ETHOXYCARBONYL)OXY]IMINO]-1,2-DIPHENYLETHAN-1-ONE
• 2-{[(ETHOXYCARBONYL)OXY]IMINO}-1,2-DIPHENYLETHAN-1-ONE
• (1E)-1,2-diphenylethane-1,2-dione O-(ethoxycarbonyl)oxime
• (1Z)-1,2-diphenylethane-1,2-dione O-(ethoxycarbonyl)oxime
• 1,2-diphenylethane-1,2-dione O-(ethoxycarbonyl)oxime
• Diphenylethanedione (O-(ethoxycarbonyl)oxime)
• NS00060425
• FT-0610893
• 71066-97-2
• 1,2-Diphenyl-1,2-ethanedione 1-[O-(ethoxycarbonyl)oxime]
• DTXSID301199449
• ethyl [(2-oxo-1,2-diphenylethylidene)amino] carbonate
• +Expand

• InChIKey： OCLNYWSLIPQUJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H15NO4/c1-2-21-17(20)22-18-15(13-9-5-3-6-10-13)16(19)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• SMILES： CCOC(=O)ON=C(C1=CC=CC=C1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 297.10015
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 297.100108
• Heavy Atom Count: 22
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 65

Experimental Properties

• PSA: 64.96
• Refractive Index: 1.55
• Boiling Point: 411.8°C at 760 mmHg
• Melting Point: 73 °C
• Flash Point: 170.6°C
• Density: 1.14